Cas no 6007-99-4 (3H-2-Benzopyran-3-one, 1,4,5,6,7,8-hexahydro-)

3H-2-Benzopyran-3-one, 1,4,5,6,7,8-hexahydro- structure
6007-99-4 structure
Product Name:3H-2-Benzopyran-3-one, 1,4,5,6,7,8-hexahydro-
CAS No:6007-99-4
MF:C9H12O2
MW:152.190382957458
CID:499238
PubChem ID:12671780
Update Time:2025-04-19

3H-2-Benzopyran-3-one, 1,4,5,6,7,8-hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 3H-2-Benzopyran-3-one, 1,4,5,6,7,8-hexahydro-
    • 1,4,5,6,7,8-hexahydroisochromen-3-one
    • Inchi: 1S/C9H12O2/c10-9-5-7-3-1-2-4-8(7)6-11-9/h1-6H2
    • InChI Key: KVEUGDREUKYIPN-UHFFFAOYSA-N
    • SMILES: O1C(CC2CCCCC=2C1)=O

Computed Properties

  • Exact Mass: 152.08376
  • Monoisotopic Mass: 152.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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